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Compound of Interest

Compound Name: C25H19ClN4O4S

Cat. No.: B12189681 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Core Focus: This document outlines a plausible, multi-step synthetic pathway for the novel

heterocyclic compound C25H19ClN4O4S. Given the absence of this specific molecule in

publicly available chemical literature, a rational synthesis route has been devised based on

established and reliable organic chemistry transformations. The proposed structure for the

target molecule is N-(4-(6-Amino-4-(4-chlorophenyl)-5-cyanopyridin-2-yl)phenyl)-3-hydroxy-4-

methoxybenzenesulfonamide. This guide provides detailed experimental protocols, reaction

mechanisms, and data presented in a clear, structured format to aid in the potential synthesis

and exploration of this and structurally related compounds.

Proposed Overall Synthesis Pathway
The synthesis of the target compound is proposed as a convergent synthesis, which involves

the preparation of two key intermediates, Intermediate A and Intermediate B, followed by their

coupling to yield the final product.
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Synthesis of Intermediate A

Synthesis of Intermediate B

Final Coupling

4'-Nitroacetophenone

Multicomponent Reaction
(Piperidine, EtOH, Reflux)

4-Chlorobenzaldehyde Malononitrile

2-Amino-3-cyano-4-(4-chlorophenyl)-
6-(4-nitrophenyl)pyridine

Reduction
(SnCl2·2H2O, HCl, EtOH)

Intermediate A:
4-(6-Amino-4-(4-chlorophenyl)-5-cyanopyridin-2-yl)aniline

Sulfonamide Formation
(Pyridine, DCM, 0°C to rt)

Isovanillin

Oxidation
(KMnO4, NaOH)

3-Hydroxy-4-methoxybenzoic acid

Curtius Rearrangement
(DPPA, t-BuOH, then HCl)

3-Hydroxy-4-methoxyaniline

Diazotization & Sulfonation
(NaNO2, HCl, then SO2, CuCl2)

Intermediate B:
3-Hydroxy-4-methoxybenzenesulfonyl chloride

Target Molecule:
C25H19ClN4O4S
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Mechanism of Pyridine Formation

4-Chlorobenzaldehyde
+ Malononitrile

Knoevenagel
Condensation

(Base)
2-(4-chlorobenzylidene)

malononitrile

Michael
Addition

Enolate of
4'-Nitroacetophenone

Adduct Tautomerization
& Cyclization

Dihydropyridine
Intermediate

Oxidation
(Aromatization)

Substituted
Pyridine Product
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Dissolve Int. A in Pyridine

Cool to 0°C

Add Int. B solution dropwise

Prepare solution of Int. B in DCM

Warm to RT, Stir 24h

Workup:
1. Pour into 1M HCl

2. Extract with EtOAc

Wash organic layer
(NaHCO3, Brine)

Dry (Na2SO4) & Concentrate

Purify by HPLC

Final Product

Click to download full resolution via product page
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To cite this document: BenchChem. [An In-depth Technical Guide to the Proposed Synthesis
of C25H19ClN4O4S]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12189681#c25h19cln4o4s-synthesis-pathway-and-
mechanism]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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